Cas no 3484-23-9 (2-Methyl-6-nitro-1H-indole)

• Product Name: 2-Methyl-6-nitro-1H-indole
• CAS No: 3484-23-9
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD13178656
• CID: 839262
• PubChem ID: 600508
• Update Time: 2025-10-21

2-Methyl-6-nitro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-nitro-1H-Indole
• 1H-Indole, 2-methyl-6-nitro-
• 2-Methyl-6-nitro-indol
• 2-methyl-6-nitroindole
• 2-methyl-6-nitro-indole
• 6-Nitro-2-methyl-indol
• 6-Nitro-2-methylindole
• AC1LCHW0
• ANW-65968
• CTK1B7411
• SureCN1630724
• QYRWLOIXPQRTLO-UHFFFAOYSA-N
• 6-Nitro-2-methyl-1H-indole
• 2-Methyl-6-nitro-1H-indole #
• SB14908
• FCH1149040
• AX8236332
• AB0050920
• Z4632
• ST24022333
• SCHEMBL1630724
• DS-18309
• MFCD13178656
• CS-W018723
• AKOS016005625
• SY026384
• DTXSID00344931
• 3484-23-9
• AKOS034830285
• DB-069083
• 2-Methyl-6-nitro-1H-indole

• MDL： MFCD13178656
• Inchi： 1S/C9H8N2O2/c1-6-4-7-2-3-8(11(12)13)5-9(7)10-6/h2-5,10H,1H3
• InChI Key： QYRWLOIXPQRTLO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2C=C(C)NC=2C=1)=O

Computed Properties

• Exact Mass: 176.05864
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.6

Experimental Properties

• PSA: 58.93

2-Methyl-6-nitro-1H-indole Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-Methyl-6-nitro-1H-indole

Comprehensive Guide to 2-Methyl-6-nitro-1H-indole (CAS No. 3484-23-9): Properties, Applications, and Market Insights

2-Methyl-6-nitro-1H-indole (CAS No. 3484-23-9) is a specialized organic compound belonging to the nitroindole family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the increasing demand for novel heterocyclic compounds in drug discovery, 2-Methyl-6-nitro-1H-indole has emerged as a key intermediate in synthesizing bioactive molecules. Researchers and industries are actively exploring its potential, making it a trending topic in scientific discussions.

The molecular structure of 2-Methyl-6-nitro-1H-indole features a nitro group at the 6-position and a methyl group at the 2-position of the indole ring. This configuration contributes to its reactivity and versatility in chemical transformations. The compound's physicochemical properties, such as its melting point, solubility, and stability, make it suitable for various synthetic applications. Recent studies highlight its role in developing antimicrobial agents and enzyme inhibitors, addressing global health challenges like antibiotic resistance.

In the pharmaceutical sector, 2-Methyl-6-nitro-1H-indole serves as a precursor for designing small-molecule drugs targeting inflammatory and neurological disorders. Its nitroindole scaffold is particularly valuable in modulating protein-protein interactions, a hot topic in precision medicine. Additionally, agrochemical researchers leverage this compound to develop eco-friendly pesticides, aligning with the growing emphasis on sustainable agriculture.

The market for 2-Methyl-6-nitro-1H-indole is expanding, driven by its applications in drug discovery and material science. Suppliers and manufacturers are optimizing synthesis routes to meet the demand for high-purity batches. Analytical techniques like HPLC and NMR spectroscopy ensure quality control, a critical factor for end-users in research and production. As the compound gains traction, regulatory compliance and safety protocols remain paramount for its commercial success.

From an SEO perspective, keywords like "buy 2-Methyl-6-nitro-1H-indole," "CAS 3484-23-9 supplier," and "nitroindole derivatives applications" are frequently searched, reflecting user interest in procurement and usage. Environmental concerns also drive queries about "green synthesis of nitroindoles," highlighting the need for sustainable practices. By addressing these topics, this article enhances visibility while providing actionable insights for researchers and industry professionals.

In conclusion, 2-Methyl-6-nitro-1H-indole (CAS No. 3484-23-9) is a multifaceted compound with promising applications across life sciences and technology. Its role in addressing contemporary challenges, from healthcare to sustainability, underscores its relevance in modern chemistry. As innovation continues, this compound is poised to play a pivotal role in advancing scientific and industrial progress.